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Compound of Interest

Compound Name: MMPI-1154

Cat. No.: B2861740

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of MMPI-1154, a potent matrix metalloproteinase (MMP) inhibitor, using Dimethyl
Sulfoxide (DMSO) as the solvent.

Introduction

MMPI-1154 is a selective inhibitor of matrix metalloproteinases, with inhibitory activity against
MMP-2, MMP-13, MMP-1, and MMP-9.[1][2] It is a valuable tool for in vitro and in vivo studies
related to cardiovascular diseases, such as acute myocardial infarction.[1] Accurate and
consistent preparation of stock solutions is critical for obtaining reproducible experimental
results. This guide outlines the necessary steps and best practices for preparing MMPI-1154
stock solutions.

Chemical and Physical Properties

A summary of the key quantitative data for MMPI-1154 is presented in the table below for easy
reference.
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Property Value

Molecular Weight 445.49 g/mol [1][2]

Formula C26H24FN303[1][2]

CAS Number 1382722-47-5[1][2]

Appearance White to yellow solid[1]

Recommended Solvent DMSO

Recommended Stock Concentration 10 mM

Storage (Powder) 2 years at -20°C[2]

Storage (in DMSO) 6 months at -80°C or 2 weeks at 4°C[2]

Experimental Protocol: Preparation of a 10 mM
MMPI-1154 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MMPI-1154 in DMSO.
Materials:

¢ MMPI-1154 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

e Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
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Acclimatization: Allow the vial of MMPI-1154 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out the desired amount of MMPI-1154 powder. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.45 mg of MMPI-1154.

o Calculation:
= Molecular Weight (MW) = 445.49 g/mol
» Desired Concentration (C) = 10 mM = 0.010 mol/L
» Desired Volume (V) =1 mL =0.001 L

» Mass (m)=C*MW *V = 0.010 mol/L * 445.49 g/mol * 0.001 L = 0.0044549 g = 4.45
mg

Solubilization: Add the appropriate volume of DMSO to the tube containing the MMPI-1154
powder. For the example above, add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. Gentle warming in a
37°C water bath can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes. The volume of the
aliquots should be based on the typical experimental needs.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for
short-term use (up to 2 weeks).[2]

Safety Precautions

o Always handle MMPI-1154 and DMSO in a well-ventilated area, preferably a chemical fume
hood.
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o Wear appropriate PPE, including gloves, safety glasses, and a lab coat, to avoid skin and

eye contact.

e Consult the Safety Data Sheet (SDS) for MMPI-1154 and DMSO for detailed safety

information.

Diagrams

Workflow for Preparing MMPI-1154 Stock Solution
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Caption: Workflow for preparing MMPI-1154 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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